Cas no 1803582-12-8 ((2,2-dimethyloxan-4-yl)hydrazine hydrochloride)

• Product Name: (2,2-dimethyloxan-4-yl)hydrazine hydrochloride
• CAS No: 1803582-12-8
• MF: C₇H₁₇ClN₂O
• MW: 180.675680875778
• CID: 4616035
• PubChem ID: 75481342
• Update Time: 2025-05-23

(2,2-dimethyloxan-4-yl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyloxan-4-yl)hydrazine hydrochloride

• Inchi： 1S/C7H16N2O.ClH/c1-7(2)5-6(9-8)3-4-10-7;/h6,9H,3-5,8H2,1-2H3;1H
• InChI Key： HMPWFODLLWAQIN-UHFFFAOYSA-N
• SMILES： N(C1CCOC(C)(C)C1)N.Cl

Additional information on (2,2-dimethyloxan-4-yl)hydrazine hydrochloride

Comprehensive Overview of (2,2-dimethyloxan-4-yl)hydrazine hydrochloride (CAS No. 1803582-12-8)

(2,2-dimethyloxan-4-yl)hydrazine hydrochloride is a specialized organic compound with the CAS registry number 1803582-12-8. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The unique structural features of this molecule, including the hydrazine moiety and the 2,2-dimethyloxan-4-yl group, make it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds.

In the context of current scientific trends, (2,2-dimethyloxan-4-yl)hydrazine hydrochloride aligns with the growing demand for sustainable chemistry and green synthesis. With increasing environmental concerns, chemists are exploring eco-friendly methods to produce such intermediates. The compound’s potential utility in drug discovery and catalysis has also made it a subject of interest in academic and industrial laboratories. Its CAS No. 1803582-12-8 is frequently searched in databases like Reaxys and SciFinder, highlighting its relevance in modern research.

One of the key questions often raised by researchers is how (2,2-dimethyloxan-4-yl)hydrazine hydrochloride compares to other hydrazine derivatives in terms of reactivity and stability. Studies suggest that the 2,2-dimethyloxan-4-yl group enhances the compound’s steric hindrance, which can influence its selectivity in chemical reactions. This property is particularly valuable in asymmetric synthesis, where precise control over molecular interactions is critical. Additionally, the hydrochloride salt form improves its solubility, facilitating its use in aqueous reaction systems.

The compound’s applications extend to peptide chemistry, where it serves as a linker or protecting group. Its compatibility with solid-phase synthesis techniques has been explored, making it a candidate for developing peptide-based therapeutics. Given the rising interest in bioconjugation and protein engineering, (2,2-dimethyloxan-4-yl)hydrazine hydrochloride could play a pivotal role in advancing these fields. Its CAS No. 1803582-12-8 is often cross-referenced in patents related to biopharmaceuticals.

From a commercial perspective, the demand for (2,2-dimethyloxan-4-yl)hydrazine hydrochloride is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are increasingly leveraging such compounds to accelerate the discovery of new drug candidates. The compound’s structural modularity allows for easy derivatization, enabling the creation of diverse molecular libraries. This aligns with the industry’s shift toward fragment-based drug design and personalized medicine.

In summary, (2,2-dimethyloxan-4-yl)hydrazine hydrochloride (CAS No. 1803582-12-8) is a multifaceted compound with broad applicability in cutting-edge research. Its unique properties and compatibility with modern synthetic methodologies make it a valuable asset for scientists exploring new chemical entities and innovative materials. As the scientific community continues to prioritize sustainability and efficiency, this compound is poised to remain a key player in advancing chemical and biological sciences.